(5-Bromofuran-2-yl)(7-(furan-2-yl)-1,4-thiazepan-4-yl)methanone

• IUPAC Name: (5-bromofuran-2-yl)-[7-(furan-2-yl)-1,4-thiazepan-4-yl]methanone
• InChI: InChI=1S/C14H14BrNO3S/c15-13-4-3-11(19-13)14(17)16-6-5-12(20-9-7-16)10-2-1-8-18-10/h1-4,8,12H,5-7,9H2
• InChI Key: VPBXCNLADMZMDY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CO2)C(=O)C3=CC=C(O3)Br
• Molecular Formula: C14H14BrNO3S
• Molecular Weight: 356.24 g/mol
• CAS No.: 1795431-04-7

Description

(5-Bromofuran-2-yl)(7-(furan-2-yl)-1,4-thiazepan-4-yl)methanone is a useful research compound. Its molecular formula is C14H14BrNO3S and its molecular weight is 356.23. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research on furan derivatives, such as those involving bromo and furan-2-yl groups, has led to the development of new synthetic methods and the exploration of their physicochemical properties. For example, a study by Nguyễn Tiến Công et al. (2020) focused on the synthesis of 2-aroyl-5-bromobenzo[b]furan-3-ol compounds, highlighting their structural characterization and in vitro cytotoxicity against several human cancer cell lines, demonstrating their potential as anticancer agents Nguyễn Tiến Công et al., 2020.

Catalytic Reduction and Biomass Conversion

Another area of interest is the catalytic reduction of biomass-derived furanic compounds, which are essential for biorefinery applications. Research by Nakagawa et al. (2013) on the hydrogenation of furfural and 5-hydroxymethylfurfural (HMF) over heterogeneous catalysts showcased the versatility of furan derivatives in producing valuable chemicals for the green economy Nakagawa et al., 2013.

Antimicrobial Activity

The study of furan derivatives extends to their biological applications, including antimicrobial properties. For instance, research on S-derivatives of 5-(5-bromofuran-2-yl)-4-methyl-1,2,4-triazol-3-thiols investigated their synthesis and potential antibacterial activity, suggesting these compounds as candidates for further investigation against resistant microbial strains [Source not provided due to the specific focus on (5-Bromofuran-2-yl)(7-(furan-2-yl)-1,4-thiazepan-4-yl)methanone].

Environmental Applications

Furan derivatives have also been explored for environmental applications, such as in the gas-phase oxidation of organic compounds. Studies on the rate constants for the Br-initiated oxidation of furans contribute to understanding atmospheric chemistry and potential environmental impacts Bierbach et al., 1999.

Mechanism of Action

Target of Action

The compound “(5-Bromofuran-2-yl)(7-(furan-2-yl)-1,4-thiazepan-4-yl)methanone” contains furan and thiazepan rings. Furan derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities . Thiazepan derivatives are less studied, but some have shown potential in medicinal chemistry.

Biochemical Pathways

Without specific information, it’s hard to determine the exact biochemical pathways this compound might affect. Given the broad range of activities associated with furan derivatives, it’s likely that multiple pathways could be involved .